7-fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole

• Molecular Formula: C11H14FN
• Molecular Weight: 179.23 g/mol
• IUPAC Name: 7-fluoro-3,3,4-trimethyl-1,2-dihydroindole
• InChI: InChI=1S/C11H14FN/c1-7-4-5-8(12)10-9(7)11(2,3)6-13-10/h4-5,13H,6H2,1-3H3
• InChI Key: PQGLTHSKXJEGDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)F)NCC2(C)C

Description

7-Fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole is a fluorinated indole derivative characterized by a partially saturated six-membered indole ring system. The compound features a fluorine substituent at the 7-position and three methyl groups at the 3,3,4-positions, which confer unique steric and electronic properties. The fluorine atom likely influences intermolecular interactions, such as hydrogen bonding and lipophilicity, which are critical in pharmaceutical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole can be achieved through several synthetic routes. One common method involves the reaction of 7-fluoroindole with trimethylamine under specific conditions. The reaction typically requires a solvent such as methanol or ethanol and is carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 7-fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole may involve continuous flow reactors to optimize the reaction conditions and increase yield. The use of catalysts and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

7-fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield fluoroindole oxides, while reduction can produce various reduced indole derivatives.

Scientific Research Applications

7-fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 7-fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s ability to bind to target proteins and enzymes, thereby modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

NMR Spectroscopy

• 7-Fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole (hypothetical):
  • The fluorine atom at C7 would deshield adjacent protons, leading to distinct ¹H-NMR shifts (e.g., δ ~6.5–7.5 ppm for aromatic protons).
  • Methyl groups at C3 and C4 would appear as singlets (δ ~1.2–1.5 ppm for CH3) .
• 2,2,4-Trimethyl-2,3-dihydro-1H-1,5-benzodiazepin-5-ium isophthalate ():
  • Methyl groups in dihydro systems show ¹H-NMR signals at δ = 2.16 ppm (CH2) and δ = 29.95 ppm (CH3 in ¹³C-NMR).
  • IR bands at 1,710 cm⁻¹ (C=O) and 1,607 cm⁻¹ (C=NH⁺) highlight functional group interactions .

Crystallographic Data

• 1-Benzenesulfonyl-2-methyl-3-(4-nitrobenzoyl)-2,3-dihydro-1H-indole ():
  • Dihedral angles of ~88° between sulfonyl-phenyl and indole rings indicate orthogonal packing.
  • Intramolecular C-H⋯O hydrogen bonds stabilize the structure, a feature likely shared with the target compound .

Biological Activity

7-Fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole is a compound belonging to the indole family, recognized for its diverse biological activities and potential therapeutic applications. This article delves into its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound's molecular structure can be represented by the following details:

• Chemical Formula : C12H14F
• Molecular Weight : 194.24 g/mol
• IUPAC Name : 7-fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole
• Canonical SMILES : CC1=C(C=C(C2=C1C(CN2)(C)C)F)

Biological Activity Overview

Research indicates that 7-fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole exhibits a range of biological activities including:

• Anticancer Properties : The compound has shown promise in inhibiting cancer cell proliferation through various mechanisms such as apoptosis induction and cell cycle arrest.
• Antiviral Activity : Preliminary studies suggest potential antiviral effects against certain viral strains.
• Anti-inflammatory Effects : It may modulate inflammatory pathways, potentially benefiting conditions characterized by chronic inflammation.

The biological effects of 7-fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole are believed to stem from its interactions with specific molecular targets:

• Receptor Interaction : The compound may interact with various receptors including G-protein coupled receptors (GPCRs), influencing signaling pathways related to cell growth and apoptosis.
• Enzyme Inhibition : It has been implicated in the inhibition of enzymes involved in metabolic processes that are crucial for cancer cell survival.

Research Findings and Case Studies

Several studies have explored the biological activity of this compound:

Study 1: Anticancer Activity

In vitro studies demonstrated that 7-fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole significantly inhibited the growth of breast cancer cells. The mechanism involved modulation of the PI3K/Akt signaling pathway.

Cell Line	IC50 (µM)	Mechanism
MCF-7	15	PI3K/Akt inhibition
MDA-MB-231	10	Apoptosis induction

Study 2: Antiviral Effects

A study conducted on viral strains indicated that the compound exhibited antiviral activity by interfering with viral replication processes.

Virus Type	Inhibition Rate (%)	Concentration (µM)
Influenza A	70	20
Herpes Simplex	50	10

Comparative Analysis with Similar Compounds

To understand the unique properties of 7-fluoro-3,3,4-trimethyl-2,3-dihydro-1H-indole, it can be compared with structurally similar compounds.

Compound Name	Structural Features	Unique Aspects
5-Bromo-7-fluoro-3,3,4-trimethyl...	Contains bromine at position 5	Enhanced reactivity and biological activity
7-Fluoro-3,3-dihydroindole	Lacks methyl substitutions	Less potent in anticancer activity